Cas no 36050-08-5 (4-nitrothiophene-2-carboxamide)

• Product name: 4-nitrothiophene-2-carboxamide
• CAS No: 36050-08-5
• MF: C₅H₄N₂O₃S
• MW: 172.161859512329
• MDL: MFCD16615703
• CID: 2940483
• PubChem ID: 15783596

4-nitrothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-nitrothiophene-2-carboxamide
• 36050-08-5
• Z1255385542
• EN300-223458
• AKOS000278534
• LBA05008

• MDL： MFCD16615703
• Inchi： InChI=1S/C5H4N2O3S/c6-5(8)4-1-3(2-11-4)7(9)10/h1-2H,(H2,6,8)
• InChI Key： WIMGYMPUMRABOR-UHFFFAOYSA-N
• SMILES： C1=C(SC=C1[N+](=O)[O-])C(=O)N

Computed Properties

• Exact Mass: 171.99426317Da
• Monoisotopic Mass: 171.99426317Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 117Ų
• XLogP3: 0.6

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 348.6±22.0 °C at 760 mmHg
• Flash Point: 164.6±22.3 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

4-nitrothiophene-2-carboxamide Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Nitrothiophenes 3-nitrothiophenes